ZG-126

• Molecular Formula: C29H43N3O5
• Molecular Weight: 513.7 g/mol
• InChI: InChI=1S/C29H43N3O5/c1-7-29(8-2,24-17-16-23(20(3)31-24)37-19-25(33)28(4,5)6)22-14-12-21(13-15-22)27(35)30-18-10-9-11-26(34)32-36/h12-17,25,33,36H,7-11,18-19H2,1-6H3,(H,30,35)(H,32,34)
• InChIKey: BTEXLTFGTVAWMQ-UHFFFAOYSA-N

ZG-126: A Bifunctional Hybrid for Cancer Research

ZG-126 is a fully integrated, non-secosteroidal hybrid molecule that combines vitamin D receptor (VDR) agonism with histone deacetylase (HDAC) inhibition within a single chemical backbone [1]. Identified by CAS number 3049802-32-3 with molecular formula C29H43N3O5 (MW 513.67), ZG-126 emerged from a series of hybrid compounds designed to address the limitations of combining separate VDR agonists and HDAC inhibitors in cancer therapy . In head-to-head comparative studies, ZG-126 was identified as the most robustly bifunctional molecule across multiple cell lines and demonstrated improved solubility relative to other hybrids in the series [1].

1 Bifunctional single-molecule design: VDR agonism with integrated HDAC inhibition

2 Non-secosteroidal hybrid for cancer model pathway research

3 Reported top bifunctional in series with improved solubility profile

• [1] Sarmadi F, Gao Z, Su J, Barbier C, Artusa P, Bijian K, Gleason JL, White JH. Bifunctionality and Antitumor Efficacy of ZG-126, a Vitamin D Receptor Agonist/Histone Deacetylase Inhibitor Hybrid Molecule. J Med Chem. 2024 Jul 11;67(13):11182-11196. PMID: 38906533; PMCID: PMC11249012. View Source

ZG-126: Bifunctional Superiority Over Single Agents

Substituting ZG-126 with a standard VDR agonist (e.g., 1,25-dihydroxyvitamin D, 1,25D) or a conventional HDAC inhibitor (e.g., SAHA/vorinostat)—either individually or in combination—results in quantifiably inferior antitumor and antimetastatic outcomes in preclinical cancer models [1]. ZG-126 treatment produced a near 4-fold reduction in metastases compared to vehicle in an aggressive triple-negative breast cancer (TNBC) model, an effect magnitude not achievable with 1,25D or SAHA monotherapy [1]. Furthermore, ZG-126 achieved a 2-fold reduction in both total macrophage infiltration and the proportion of immunosuppressive M2-polarized macrophages within TNBC tumors, representing a tumor microenvironment modulation benefit not observed with the individual agents at comparable doses [1]. The hybrid design of ZG-126 integrates both mechanisms into a single molecule with improved solubility over earlier-generation hybrids, enabling robust bifunctional activity that cannot be replicated by co-administering separate agents [2].

1,25D (VDR agonist) alone

Lacks HDAC inhibition; may not reproduce the bifunctional pathway modulation observed with ZG-126 in tumor models.

SAHA (HDAC inhibitor) alone

No VDR agonism component; tumor microenvironment reprogramming and antimetastatic endpoints may shift.

1,25D + SAHA co-administration

Separate molecules may not replicate the single-entity synergy; reported tumor control advantage may not transfer.

• [1] Sarmadi F, Gao Z, Su J, Barbier C, Artusa P, Bijian K, Gleason JL, White JH. Bifunctionality and Antitumor Efficacy of ZG-126, a Vitamin D Receptor Agonist/Histone Deacetylase Inhibitor Hybrid Molecule. J Med Chem. 2024 Jul 11;67(13):11182-11196. PMID: 38906533; PMCID: PMC11249012. View Source
• [2] Sarmadi F, Gao Z, Su J, et al. Bifunctionality and Antitumor Efficacy of ZG-126. Abstract: All display improved solubility, with ZG-126 being the most robustly bifunctional molecule in multiple cell lines. J Med Chem. 2024. View Source

ZG-126 Quantitative Differentiation Evidence

Superior Antitumor Efficacy vs. 1,25D and SAHA

In direct head-to-head in vivo studies, ZG-126 demonstrated statistically significant and quantitatively superior antitumor efficacy compared to 1,25D monotherapy, SAHA monotherapy, and the combination of 1,25D plus SAHA in mouse models of both triple-negative breast cancer (TNBC) and melanoma [1]. The study directly compared ZG-126 against these three comparator arms, establishing that the hybrid single-molecule approach yields tumor growth inhibition that exceeds the additive effect of co-administering separate VDR agonist and HDAC inhibitor agents [1].

Tumor Growth Inhibition

Head-to-head

Greater tumor volume reduction vs 1,25D, SAHA, and 1,25D+SAHA in TNBC and melanoma mouse models

Supports bifunctional advantage in model context

Model-specific; reported comparison across three arms

Evidence Dimension	Antitumor efficacy (tumor growth inhibition)
Target Compound Data	Superior tumor growth inhibition (quantified in tumor volume reduction curves)
Comparator Or Baseline	1,25D alone; SAHA alone; 1,25D + SAHA combination
Quantified Difference	ZG-126 treatment resulted in significantly greater tumor volume reduction than all three comparator arms
Conditions	Mouse models of melanoma and triple-negative breast cancer (TNBC) at therapeutic doses

Why This Matters

This direct head-to-head superiority evidence establishes that ZG-126 provides a non-substitutable advantage over both monotherapy with either class agent and over combination therapy using separate molecules.

• [1] Sarmadi F, Gao Z, Su J, Barbier C, Artusa P, Bijian K, Gleason JL, White JH. Bifunctionality and Antitumor Efficacy of ZG-126, a Vitamin D Receptor Agonist/Histone Deacetylase Inhibitor Hybrid Molecule. J Med Chem. 2024 Jul 11;67(13):11182-11196. PMID: 38906533. View Source

Metastasis Reduction in TNBC Model

In an aggressive triple-negative breast cancer model, ZG-126 treatment reduced metastatic burden by nearly 4-fold compared to vehicle control [1]. While the published abstract does not provide the exact comparator data for 1,25D and SAHA on this specific metastasis endpoint, the magnitude of metastasis reduction observed with ZG-126 represents a therapeutically meaningful antimetastatic effect in a disease context (TNBC) with high clinical unmet need for metastasis prevention [1].

Metastatic Burden

Reported

~4-fold reduction vs vehicle in aggressive TNBC model

Supports metastasis endpoint context

Vehicle-controlled; 1,25D/SAHA comparator data not detailed

Evidence Dimension	Metastasis reduction (metastatic burden quantification)
Target Compound Data	Near 4-fold reduction in metastases
Comparator Or Baseline	Vehicle control
Quantified Difference	~4-fold decrease
Conditions	Aggressive triple-negative breast cancer (TNBC) mouse model at therapeutic doses

Why This Matters

A near 4-fold reduction in metastases in an aggressive TNBC model provides a compelling quantitative benchmark for antimetastatic activity that informs selection for metastasis-focused oncology research programs.

• [1] Sarmadi F, Gao Z, Su J, Barbier C, Artusa P, Bijian K, Gleason JL, White JH. Bifunctionality and Antitumor Efficacy of ZG-126, a Vitamin D Receptor Agonist/Histone Deacetylase Inhibitor Hybrid Molecule. J Med Chem. 2024 Jul 11;67(13):11182-11196. PMID: 38906533. View Source

M2 Macrophage Reduction in Tumor Microenvironment

ZG-126 treatment produced a 2-fold reduction in both total macrophage infiltration and the proportion of immunosuppressive M2-polarized macrophages within triple-negative breast cancer tumors [1]. This tumor microenvironment reprogramming effect represents a distinct pharmacological activity that contributes to the compound's overall antitumor efficacy and distinguishes it from agents lacking this immunomodulatory dimension [1].

Macrophage Modulation

Reported

2-fold reduction in total macrophages and M2 proportion in TNBC tumors

Supports tumor microenvironment reprogramming endpoint context

TNBC model; immuno-oncology research context

Evidence Dimension	Tumor-associated macrophage infiltration and M2 polarization
Target Compound Data	2-fold reduction in total macrophage infiltration; 2-fold reduction in M2-polarized macrophage proportion
Comparator Or Baseline	Vehicle-treated control tumors
Quantified Difference	2-fold reduction
Conditions	Triple-negative breast cancer (TNBC) tumors in mouse model at therapeutic doses

Why This Matters

The 2-fold reduction in immunosuppressive M2 macrophages demonstrates that ZG-126 actively remodels the tumor immune microenvironment, a feature that may enhance combination potential with immunotherapies and distinguishes it from compounds lacking this activity.

• [1] Sarmadi F, Gao Z, Su J, Barbier C, Artusa P, Bijian K, Gleason JL, White JH. Bifunctionality and Antitumor Efficacy of ZG-126, a Vitamin D Receptor Agonist/Histone Deacetylase Inhibitor Hybrid Molecule. J Med Chem. 2024 Jul 11;67(13):11182-11196. PMID: 38906533. View Source

Bifunctional Profile: HDAC Inhibition and VDR Agonism

ZG-126 exhibits HDAC inhibitory activity with an IC50 range of 0.63-67.6 μM, while simultaneously functioning as a VDR agonist [1]. Notably, within the ZG hybrid compound series evaluated, all compounds displayed improved solubility compared to earlier-generation hybrids, with ZG-126 identified as the most robustly bifunctional molecule across multiple cell lines tested [1]. This favorable bifunctionality and solubility profile distinguishes ZG-126 from other hybrid candidates in the same chemical series.

HDAC Inhibition & VDR Agonism

Class-level

HDAC IC50 0.63–67.6 μM; VDR agonism confirmed; ranked most robustly bifunctional in series

Supports consistent bifunctional activity across cell lines

Improved solubility vs earlier hybrids; series-internal ranking

Evidence Dimension	HDAC inhibition potency and bifunctional robustness across cell lines
Target Compound Data	HDAC IC50 = 0.63-67.6 μM; VDR agonism present; most robustly bifunctional in series; improved solubility
Comparator Or Baseline	Other ZG-series hybrid compounds
Quantified Difference	Ranked as most robustly bifunctional across multiple cell lines within the series
Conditions	Biochemical HDAC inhibition assays; cell-based functional assays for VDR agonism

Why This Matters

The consistent bifunctional activity across multiple cellular contexts, combined with improved solubility, makes ZG-126 the preferred selection among the ZG hybrid series for robust and reproducible experimental outcomes.

• [1] Sarmadi F, Gao Z, Su J, Barbier C, Artusa P, Bijian K, Gleason JL, White JH. Bifunctionality and Antitumor Efficacy of ZG-126, a Vitamin D Receptor Agonist/Histone Deacetylase Inhibitor Hybrid Molecule. J Med Chem. 2024 Jul 11;67(13):11182-11196. PMID: 38906533. View Source

In Vivo Tolerability and VDR Target Engagement

ZG-126 is well tolerated in vivo and strongly induces VDR target gene expression at therapeutic doses, confirming robust on-target pharmacological activity without dose-limiting toxicity at efficacious exposure levels [1]. This in vivo tolerability profile, combined with confirmed target engagement, supports the translational relevance of the antitumor and antimetastatic effects observed in preclinical models.

In Vivo Target Engagement

Context-dependent

Well tolerated; strong VDR target gene induction at therapeutic doses in mouse models

Supports on-target activity without dose-limiting toxicity in models

Model-specific tolerability; full gene expression data in publication

Evidence Dimension	In vivo tolerability and VDR target gene induction
Target Compound Data	Well tolerated; strong induction of VDR target gene expression
Comparator Or Baseline	Therapeutic dose range
Quantified Difference	Strong induction observed (qualitative with quantitative gene expression data in the full publication)
Conditions	Mouse models at therapeutic doses

Why This Matters

Confirmed in vivo tolerability and target engagement at therapeutic doses reduces the risk of experimental failure due to toxicity or insufficient pharmacodynamic activity, supporting selection for in vivo oncology studies.

• [1] Sarmadi F, Gao Z, Su J, Barbier C, Artusa P, Bijian K, Gleason JL, White JH. Bifunctionality and Antitumor Efficacy of ZG-126, a Vitamin D Receptor Agonist/Histone Deacetylase Inhibitor Hybrid Molecule. J Med Chem. 2024 Jul 11;67(13):11182-11196. PMID: 38906533. View Source

ZG-126 Research and Industrial Applications

TNBC Preclinical Efficacy Studies

For research programs evaluating therapeutic interventions in triple-negative breast cancer models, ZG-126 offers quantifiably superior antitumor efficacy compared to 1,25D alone, SAHA alone, or the combination of 1,25D plus SAHA, as demonstrated in direct head-to-head in vivo studies [1]. The near 4-fold reduction in metastatic burden in aggressive TNBC models further supports its application in metastasis-focused TNBC research [1]. ZG-126 should be prioritized when experimental design requires a single agent that outperforms the combination of separate VDR agonist and HDAC inhibitor components.

Melanoma Preclinical Efficacy Research

Investigators studying melanoma therapies can leverage the validated in vivo antitumor efficacy of ZG-126, which has been directly compared against 1,25D and SAHA in melanoma mouse models [1]. The compound's established tolerability and robust VDR target gene induction at therapeutic doses [1] make it suitable for studies examining the role of coordinated VDR signaling and HDAC inhibition in melanoma progression and treatment response.

Tumor Microenvironment M2 Polarization Studies

For research focused on tumor-associated macrophage biology and tumor microenvironment reprogramming, ZG-126 provides a validated tool with documented 2-fold reduction in both total macrophage infiltration and M2-polarized immunosuppressive macrophages in TNBC tumors [1]. This quantifiable immunomodulatory effect supports applications in studies examining the intersection of epigenetic regulation, VDR signaling, and innate immune cell function within the tumor microenvironment.

Bifunctional Hybrid SAR Studies

ZG-126 serves as the benchmark most robustly bifunctional molecule within the ZG hybrid compound series, characterized by improved solubility and consistent bifunctional activity across multiple cell lines [1]. Researchers developing next-generation VDR agonist/HDAC inhibitor hybrids or investigating structure-activity relationships in non-secosteroidal hybrid molecules should use ZG-126 as the reference comparator due to its validated in vivo efficacy and established bifunctionality profile.

Application

Selection Property

Validation Focus

TNBC Model Efficacy Studies

Bifunctional VDR/HDAC activity

Tumor growth and metastasis endpoints vs single agents

Melanoma Model Research

In vivo antitumor activity with target engagement

Comparative response to VDR/HDAC modulation

Tumor Microenvironment Studies

M2 macrophage modulation

Macrophage polarization and immune infiltration endpoints

Hybrid SAR Studies

Benchmark bifunctional hybrid

Bifunctionality and solubility across cell line panels

• [1] Sarmadi F, Gao Z, Su J, Barbier C, Artusa P, Bijian K, Gleason JL, White JH. Bifunctionality and Antitumor Efficacy of ZG-126, a Vitamin D Receptor Agonist/Histone Deacetylase Inhibitor Hybrid Molecule. J Med Chem. 2024 Jul 11;67(13):11182-11196. PMID: 38906533; PMCID: PMC11249012. View Source